Cas no 866346-90-9 ((2Z)-2-(3,4-dimethoxybenzenesulfonamido)imino-N-(2-methylphenyl)-2H-chromene-3-carboxamide)

• Product Name: (2Z)-2-(3,4-dimethoxybenzenesulfonamido)imino-N-(2-methylphenyl)-2H-chromene-3-carboxamide
• CAS No: 866346-90-9
• MF: C₂₅H₂₃N₃O₆S
• MW: 493.531625032425
• CID: 6593744
• PubChem ID: 6893566
• Update Time: 2025-05-21

(2Z)-2-(3,4-dimethoxybenzenesulfonamido)imino-N-(2-methylphenyl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(3,4-dimethoxybenzenesulfonamido)imino-N-(2-methylphenyl)-2H-chromene-3-carboxamide
• (Z)-2-(2-((3,4-dimethoxyphenyl)sulfonyl)hydrazono)-N-(o-tolyl)-2H-chromene-3-carboxamide
• AKOS001845087
• (2Z)-2-[(3,4-dimethoxyphenyl)sulfonylhydrazinylidene]-N-(2-methylphenyl)chromene-3-carboxamide
• (2Z)-2-{[(3,4-dimethoxyphenyl)sulfonyl]hydrazono}-N-(2-methylphenyl)-2H-chromene-3-carboxamide
• 866346-90-9
• (2Z)-2-[(3,4-dimethoxybenzenesulfonamido)imino]-N-(2-methylphenyl)-2H-chromene-3-carboxamide
• F1602-0687
• Benzenesulfonic acid, 3,4-dimethoxy-, 2-[3-[[(2-methylphenyl)amino]carbonyl]-2H-1-benzopyran-2-ylidene]hydrazide

• Inchi： 1S/C25H23N3O6S/c1-16-8-4-6-10-20(16)26-24(29)19-14-17-9-5-7-11-21(17)34-25(19)27-28-35(30,31)18-12-13-22(32-2)23(15-18)33-3/h4-15,28H,1-3H3,(H,26,29)
• InChI Key： IZDQEHYQYPCZMT-UHFFFAOYSA-N
• SMILES： C1(S(NN=C2OC3=CC=CC=C3C=C2C(NC2=CC=CC=C2C)=O)(=O)=O)=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 493.13075664g/mol
• Monoisotopic Mass: 493.13075664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 915
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on (2Z)-2-(3,4-dimethoxybenzenesulfonamido)imino-N-(2-methylphenyl)-2H-chromene-3-carboxamide

(2Z)-2-(3,4-Dimethoxybenzenesulfonamido)imino-N-(2-methylphenyl)-2H-chromene-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 866346-90-9, named (2Z)-2-(3,4-dimethoxybenzenesulfonamido)imino-N-(2-methylphenyl)-2H-chromene-3-carboxamide, is a highly complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of chromenes, which are known for their versatile biological activities. The structure of this molecule incorporates a chromene ring system, a sulfonamide group, and a substituted phenyl group, making it a promising candidate for various pharmacological applications.

Recent studies have highlighted the importance of chromene derivatives in drug discovery due to their ability to interact with multiple biological targets. The sulfonamide group in this compound is particularly interesting as it is known to enhance the bioavailability and stability of drugs. Additionally, the N-(2-methylphenyl) substituent contributes to the molecule's lipophilicity, which is crucial for its absorption and distribution in biological systems.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to construct the chromene core. The introduction of the sulfonamide group and the phenyl substituent has been achieved through optimized amide bond formation techniques. These methods ensure high yields and excellent purity of the final product.

From a pharmacological perspective, this compound has shown remarkable activity in preclinical studies. It exhibits potent antitumor activity by selectively inhibiting key enzymes involved in cancer cell proliferation. Recent findings suggest that it may also possess anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases. Furthermore, its ability to cross the blood-brain barrier has opened new avenues for its application in neurodegenerative disorders.

The structural complexity of this compound presents both challenges and opportunities for further research. Scientists are currently exploring its mechanism of action at the molecular level using advanced techniques such as X-ray crystallography and molecular docking studies. These investigations aim to uncover how the chromene ring system interacts with target proteins and influences cellular signaling pathways.

In terms of therapeutic applications, this compound holds great promise as a lead molecule for drug development. Its unique combination of structural features makes it an ideal candidate for designing next-generation therapeutics with improved efficacy and reduced side effects. Ongoing clinical trials are expected to provide deeper insights into its safety profile and therapeutic potential.

In conclusion, (2Z)-2-(3,4-dimethoxybenzenesulfonamido)imino-N-(2-methylphenyl)-2H-chromene-3-carboxamide represents a significant advancement in medicinal chemistry. Its intricate structure, coupled with its diverse biological activities, positions it as a key player in the development of innovative treatments for various diseases. As research continues to unfold, this compound is likely to pave the way for groundbreaking discoveries in the field of pharmacology.